Cas no 1805537-03-4 (5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid
• CAS No: 1805537-03-4
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4914879
• Update Time: 2025-05-20

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-7(10)4-2-12-8(15)6(11)3(4)1-5(13)14/h2,7H,1H2,(H,12,15)(H,13,14)
• InChI Key： SWBFUZMWYPRXPL-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C(F)F)C=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic Acid (CAS No. 1805537-03-4)

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid, identified by the CAS number 1805537-03-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxyl group, an iodine atom, and an acetic acid moiety, endows this molecule with unique chemical properties and broad potential applications in drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the design of small-molecule inhibitors and activators targeting various biological pathways. The hydroxyl group introduces polarity and reactivity, enabling further functionalization through esterification, etherification, or oxidation processes. The iodine atom at the 3-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Finally, the acetic acid moiety provides a carboxylic acid functionality, facilitating interactions with biological targets and enabling derivatization into amides or salts.

Recent advancements in synthetic methodologies have highlighted the utility of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid in constructing novel pharmacophores. For instance, researchers have leveraged its iodine substituent to introduce aryl or vinyl groups via palladium-catalyzed cross-coupling reactions, generating derivatives with enhanced binding affinity to protein targets. Additionally, the combination of the difluoromethyl and hydroxyl groups has been exploited in the design of kinase inhibitors, where these moieties contribute to improved selectivity and potency.

In the realm of medicinal chemistry, this compound has been explored as a precursor for therapeutic agents targeting oncological and inflammatory diseases. The structural motifs present in 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid align well with known bioactive scaffolds, suggesting its potential as a lead compound or building block for next-generation drugs. Notably, derivatives featuring the difluoromethyl group have demonstrated promising results in preclinical studies due to their ability to modulate enzyme activity while minimizing off-target effects.

The synthetic accessibility of this compound has also been optimized through modern catalytic strategies. Transition-metal-catalyzed reactions have enabled efficient construction of the core pyridine scaffold, while protecting group strategies have facilitated selective functionalization at multiple sites. These advancements have streamlined the preparation of complex derivatives, allowing for rapid screening and optimization campaigns in drug discovery pipelines.

Moreover, computational studies have been instrumental in understanding the structural and electronic properties of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid. Molecular modeling techniques have revealed insights into its interaction with biological targets, guiding the design of more potent and selective analogs. These computational approaches complement experimental efforts by predicting binding modes and optimizing pharmacokinetic profiles early in the discovery process.

The versatility of this compound extends beyond pharmaceutical applications. In materials science, derivatives derived from 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid have been investigated for their potential use in organic electronics and photovoltaic devices. The presence of electron-withdrawing groups like the difluoromethyl moiety enhances charge transport properties, making these molecules attractive for applications in light-emitting diodes (LEDs) and solar cells.

As research continues to evolve, the significance of functionalized pyridines like 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid is expected to grow further. Emerging technologies such as flow chemistry and biocatalysis are being harnessed to improve synthetic efficiency and scalability, ensuring that this compound remains a valuable asset in both academic laboratories and industrial settings.

In conclusion,5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-acetic acid (CAS No. 1805537-03-4) represents a multifaceted molecule with substantial potential across multiple disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal researchers alike, driving innovation in drug discovery and material science alike.